Calcium hexafluoroacetylacetonate dihydrate
Overview
Description
Calcium is a silvery-white, soft metal that tarnishes rapidly in air and reacts with water . It is the fifth most abundant element in the earth’s crust and is widely distributed as limestone (CaCO3), quicklime (CaO) and calcium fluoride .
Synthesis Analysis
Calcium oxide (CaO) is an important inorganic compound. It can be used as a catalyst, pellet for CO2 capture and kinetic analysis, toxic-waste remediation agent, or as an additive in refractory and paint industries . Calcium carbonate is important in the formation of cave stalactites and stalagmites .Molecular Structure Analysis
Neutral and cationic calcium water complexes are studied by means of high-level quantum calculations . Both the geometric and electronic structure of these species is investigated .Chemical Reactions Analysis
Calcium is a rather soft, very active metal. Very similar to barium in its chemical properties . It reacts with both air and water, usually in reactions involving calcium carbonate .Physical and Chemical Properties Analysis
Calcium is the lightest of all metals, with a density 1.55 g/cm3. It reacts with both air and water, usually in reactions involving calcium carbonate, but this reaction is quite slow because calcium hydroxide, Ca (OH)2, is not very soluble in water .Scientific Research Applications
1. Environmental and Industrial Applications
Calcium-oxalates, including forms like whewellite (Ca-Ox monohydrate) and weddellite (Ca-Ox dihydrate), are significant in environmental and industrial contexts. They play a crucial role in trapping toxic trace metals like cadmium (Cd) and zinc (Zn) through isomorphous substitution in their crystalline structure. This process is essential for environmental remediation and waste management, as demonstrated by McBride et al. (2017) who found that the structural framework of Ca-Ox facilitates selective metal trapping, especially effective for Cd over Zn (McBride, Frenchmeyer, Kelch, & Aristilde, 2017).
2. Structural and Morphological Studies
The study of calcium compounds like calcium sulfate hydrates (e.g., gypsum) reveals their critical role in various industrial applications, including cement production and waste treatment. Understanding their crystal structures and hydration mechanisms, as outlined in research by Hand (1997), is vital for optimizing these industrial processes (Hand, 1997).
3. Biomedical Applications
Calcium orthophosphates, such as hydroxyapatite (HAP), are the main mineral constituents of bones and teeth. Their growth, dissolution, and phase stability are crucial for biomedical applications like bone grafts and dental implants. Wang and Nancollas (2008) highlighted the significance of understanding the crystallization and dissolution dynamics of these compounds, which are influenced by factors like pH and ionic strength (Wang & Nancollas, 2008).
Mechanism of Action
Safety and Hazards
Future Directions
While the specific compound you mentioned is not well-studied, calcium and its compounds have a wide range of applications and continue to be a subject of research. For example, coronary artery calcium scores obtained from CT scans have been shown to be prognostic in assessment of the risk for development of cardiovascular diseases .
Properties
IUPAC Name |
calcium;(Z)-1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate;dihydrate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C5H2F6O2.Ca.2H2O/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;;;/h2*1,12H;;2*1H2/q;;+2;;/p-2/b2*2-1-;;; | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSKMJQHMZGBTNJ-LJDKTGGESA-L | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=C(C(F)(F)F)[O-])C(=O)C(F)(F)F.C(=C(C(F)(F)F)[O-])C(=O)C(F)(F)F.O.O.[Ca+2] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(=C(\[O-])/C(F)(F)F)\C(=O)C(F)(F)F.C(=C(\[O-])/C(F)(F)F)\C(=O)C(F)(F)F.O.O.[Ca+2] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6CaF12O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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